Cas no 474940-61-9 (Benzenepropanoic acid, 3-ethyl-4-methoxy- (9CI))
474940-61-9 structure
Product Name:Benzenepropanoic acid, 3-ethyl-4-methoxy- (9CI)
CAS No:474940-61-9
MF:C12H16O3
MW:208.253643989563
CID:1022928
PubChem ID:45094893
Update Time:2025-04-20
Benzenepropanoic acid, 3-ethyl-4-methoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, 3-ethyl-4-methoxy- (9CI)
- DB-285456
- 474940-61-9
- BENZENEPROPANOIC ACID, 3-ETHYL-4-METHOXY-
-
- Inchi: 1S/C12H16O3/c1-3-10-8-9(5-7-12(13)14)4-6-11(10)15-2/h4,6,8H,3,5,7H2,1-2H3,(H,13,14)
- InChI Key: DWEDPYLDKXARNP-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1CC)CCC(=O)O
Computed Properties
- Exact Mass: 208.109944368g/mol
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.5Ų
Benzenepropanoic acid, 3-ethyl-4-methoxy- (9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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